Cas no 253870-90-5 (Boronic acid, (7-bromo-9,9-dioctyl-9H-fluoren-2-yl)-)

• Product Name: Boronic acid, (7-bromo-9,9-dioctyl-9H-fluoren-2-yl)-
• CAS No: 253870-90-5
• MF: C₂₉H₄₂BBrO₂
• MW: 513.357588291168
• MDL: MFCD30570584
• CID: 1422841
• PubChem ID: 11577130
• Update Time: 2025-10-22

Boronic acid, (7-bromo-9,9-dioctyl-9H-fluoren-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, (7-bromo-9,9-dioctyl-9H-fluoren-2-yl)-
• (7-bromo-9,9-dioctylfluoren-2-yl)boronic acid
• 253870-90-5
• Boronic acid, B-(7-bromo-9,9-dioctyl-9H-fluoren-2-yl)-
• SCHEMBL4940798
• (7-Bromo-9,9-dioctyl-9H-fluoren-2-yl)boronic acid
• DTXSID90468837
• (7-Bromo-9,9-dioctyl-9H-fluoren-2-yl)boronicacid

• MDL： MFCD30570584
• Inchi： 1S/C29H42BBrO2/c1-3-5-7-9-11-13-19-29(20-14-12-10-8-6-4-2)27-21-23(30(32)33)15-17-25(27)26-18-16-24(31)22-28(26)29/h15-18,21-22,32-33H,3-14,19-20H2,1-2H3
• InChI Key： ZHFCXAWQKHMHML-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C3C=CC(B(O)O)=CC=3C(C=2C=1)(CCCCCCCC)CCCCCCCC

Computed Properties

• Exact Mass: 511.24986
• Monoisotopic Mass: 512.24612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 33
• Rotatable Bond Count: 15
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46
• LogP: 7.89660

Additional information on Boronic acid, (7-bromo-9,9-dioctyl-9H-fluoren-2-yl)-

Recent Advances in Boronic Acid, (7-bromo-9,9-dioctyl-9H-fluoren-2-yl)- (CAS: 253870-90-5) Research: Applications and Innovations

Boronic acid derivatives, particularly (7-bromo-9,9-dioctyl-9H-fluoren-2-yl)-boronic acid (CAS: 253870-90-5), have garnered significant attention in the fields of chemical biology and pharmaceutical research due to their versatile applications in organic synthesis, drug development, and material science. This compound, characterized by its fluorene backbone and boronic acid functional group, serves as a critical building block in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex organic molecules with high precision. Recent studies have further explored its potential in targeted drug delivery systems, biosensing, and as a key intermediate in the development of novel therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of (7-bromo-9,9-dioctyl-9H-fluoren-2-yl)-boronic acid in the synthesis of proteolysis-targeting chimeras (PROTACs), a groundbreaking class of bifunctional molecules designed to degrade disease-causing proteins. The boronic acid moiety facilitates the formation of stable complexes with target proteins, enhancing the efficiency of ubiquitin-proteasome system-mediated degradation. This research underscores the compound's potential in addressing previously undruggable targets, such as those implicated in neurodegenerative diseases and certain cancers.

In material science, advancements in organic electronics have leveraged the unique electronic properties of fluorene-based boronic acids. A 2024 report in Advanced Materials demonstrated the integration of (7-bromo-9,9-dioctyl-9H-fluoren-2-yl)-boronic acid into conjugated polymers for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. The dioctyl side chains improve solubility and processability, while the boronic acid group allows for post-functionalization, enabling tunable optoelectronic properties. These innovations highlight the compound's dual utility in both biomedical and technological applications.

Ongoing clinical trials are investigating boronic acid-containing compounds, including derivatives of (7-bromo-9,9-dioctyl-9H-fluoren-2-yl)-boronic acid, as inhibitors of serine proteases involved in inflammatory and thrombotic disorders. Preliminary results suggest high selectivity and low off-target effects, positioning these molecules as promising candidates for next-generation anticoagulants and anti-inflammatory agents. However, challenges such as bioavailability and metabolic stability remain areas of active research, with recent efforts focusing on prodrug strategies and nanoparticle-based delivery systems to overcome these limitations.

In conclusion, (7-bromo-9,9-dioctyl-9H-fluoren-2-yl)-boronic acid (CAS: 253870-90-5) continues to be a cornerstone in interdisciplinary research, bridging gaps between synthetic chemistry, drug discovery, and advanced materials. Its adaptability and functional versatility ensure its relevance in addressing some of the most pressing challenges in chemical biology and medicine. Future directions may include the exploration of its enantioselective applications and the development of greener synthetic routes to enhance sustainability in large-scale production.